Cas no 1798043-71-6 ([(4-butylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate)

• Product Name: [(4-butylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate
• CAS No: 1798043-71-6
• MF: C₂₁H₂₅NO₃
• MW: 339.428106069565
• CID: 5325002
• Update Time: 2025-10-18

[(4-butylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-[(4-butylphenyl)amino]-2-oxoethyl (4-methylphenyl)acetate
• [2-(4-butylanilino)-2-oxoethyl] 2-(4-methylphenyl)acetate
• [(4-BUTYLPHENYL)CARBAMOYL]METHYL 2-(4-METHYLPHENYL)ACETATE
• STL352798
• 2-((4-butylphenyl)amino)-2-oxoethyl 2-(p-tolyl)acetate
• [(4-butylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

• Inchi： 1S/C21H25NO3/c1-3-4-5-17-10-12-19(13-11-17)22-20(23)15-25-21(24)14-18-8-6-16(2)7-9-18/h6-13H,3-5,14-15H2,1-2H3,(H,22,23)
• InChI Key： FGKFHTTULVYCMX-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(C)=CC=1)=O)CC(NC1C=CC(=CC=1)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 407
• XLogP3: 4.9
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on [(4-butylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

Research Brief on [(4-butylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate (CAS: 1798043-71-6): Recent Advances and Applications

The compound [(4-butylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate (CAS: 1798043-71-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for [(4-butylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate, highlighting its efficient production via a novel catalytic process. The researchers emphasized the compound's stability and bioavailability, which are critical for its potential use as a drug candidate. Additionally, the study identified its interaction with specific enzymatic targets, suggesting its applicability in treating inflammatory disorders.

Further investigations into the pharmacological effects of 1798043-71-6 have revealed its anti-inflammatory and analgesic properties. A preclinical trial demonstrated its efficacy in reducing cytokine production and inhibiting COX-2 activity, which are key pathways in inflammation. These findings position the compound as a potential alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), with fewer gastrointestinal side effects.

In the context of cancer research, [(4-butylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate has shown inhibitory effects on tumor cell proliferation. A recent Cell Reports study reported its ability to induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. This discovery opens new avenues for developing targeted therapies, particularly for cancers resistant to conventional treatments.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, [(4-butylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate (CAS: 1798043-71-6) represents a promising candidate for therapeutic development. Its diverse biological activities and mechanistic insights underscore its potential in addressing unmet medical needs. Future studies should focus on clinical validation and scalable synthesis to fully realize its therapeutic benefits.